Cas no 1805344-15-3 (3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine
• CAS No: 1805344-15-3
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4810148
• Update Time: 2025-11-01

3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-2-5(9)6(3-12)13-7(4)8(10)11/h2,8H,1H3
• InChI Key： WTKDTKDSBSPHJF-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(C(F)F)C(C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine

Introduction to 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805344-15-3)

3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805344-15-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a bromo substituent, a cyano group, a difluoromethyl moiety, and a methyl group on the pyridine ring, makes it a valuable building block for the development of novel therapeutic agents.

The bromo and cyano functional groups in this compound are particularly noteworthy, as they provide reactive sites for further chemical modifications. The difluoromethyl group is known for its ability to enhance metabolic stability and binding affinity in drug candidates, while the methyl group contributes to the overall electronic properties of the molecule. These features make 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine a promising candidate for further exploration in drug discovery programs.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The pyridine scaffold is one of the most frequently used heterocyclic structures in medicinal chemistry due to its favorable pharmacokinetic properties and biological activity. Researchers have been leveraging compounds like 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine to design molecules with enhanced efficacy and reduced toxicity.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine, chemists can generate novel inhibitors that selectively target specific kinases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against tyrosine kinases, which are overactive in many cancer cell lines.

The difluoromethyl group, in particular, has been extensively studied for its ability to improve drug-like properties such as lipophilicity and metabolic stability. This moiety can also enhance binding interactions with biological targets, leading to more potent and selective inhibitors. The incorporation of this group into drug candidates has been associated with improved pharmacokinetic profiles and reduced off-target effects.

Another area where 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine finds utility is in the development of antiviral agents. Viruses often rely on host cell machinery for replication, making them attractive targets for therapeutic intervention. Researchers have been exploring pyridine-based compounds as potential inhibitors of viral enzymes and proteins. The structural diversity offered by this compound allows for the design of molecules that can disrupt viral replication cycles effectively.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine. High-throughput virtual screening (HTVS) and molecular docking techniques enable researchers to rapidly evaluate large libraries of compounds for their potential biological activity. These methods have been instrumental in identifying lead compounds that can be optimized further through iterative synthesis and testing.

The role of cyano groups in medicinal chemistry cannot be overstated either. These groups can serve as pharmacophores or participate in hydrogen bonding interactions with biological targets. In addition, they can be converted into other functional groups through various chemical transformations, providing additional flexibility in drug design.

The synthesis of 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include bromination of pyridine derivatives followed by cyano group introduction and subsequent modification with difluoromethylation reagents. Advances in synthetic methodologies have made it possible to produce this compound on both laboratory and industrial scales.

In conclusion, 3-Bromo-2-cyano-6-(difluoromethyl)-5-methylpyridine (CAS No. 1805344-15-3) is a highly versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for the development of novel therapeutic agents targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.